Cas no 32493-78-0 (2,3-Dichloro-5-methylpyrazine)

• Product Name: 2,3-Dichloro-5-methylpyrazine
• CAS No: 32493-78-0
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD26743439
• CID: 1031620
• PubChem ID: 12858134
• Update Time: 2025-05-24

2,3-Dichloro-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-methylpyrazine
• IMCQXCPTQKOHCY-UHFFFAOYSA-N
• AKOS016012597
• DB-302225
• DTXSID20511623
• O10568
• MFCD26743439
• ZB0096
• SCHEMBL1560977
• 2,3-dichloro-5-methyl-pyrazine
• Pyrazine, 2,3-dichloro-5-methyl-
• A903002
• DS-5331
• 32493-78-0

• MDL： MFCD26743439
• Inchi： 1S/C5H4Cl2N2/c1-3-2-8-4(6)5(7)9-3/h2H,1H3
• InChI Key： IMCQXCPTQKOHCY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C)=N1)Cl

Computed Properties

• Exact Mass: 161.97532
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

2,3-Dichloro-5-methylpyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,3-Dichloro-5-methylpyrazine

2,3-Dichloro-5-methylpyrazine

The compound 2,3-Dichloro-5-methylpyrazine (CAS No: 32493-78-0) is a heterocyclic aromatic compound with a pyrazine ring substituted by chlorine atoms at positions 2 and 3, and a methyl group at position 5. This structure gives it unique chemical properties, making it a subject of interest in various fields of research. The molecule belongs to the class of pyrazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. Pyrazines are known for their stability and versatility in chemical reactions, making them valuable in organic synthesis and material science.

Recent studies have highlighted the potential of 2,3-Dichloro-5-methylpyrazine in the development of advanced materials. Researchers have explored its role as a building block for constructing functional materials with tailored electronic properties. For instance, its ability to undergo various substitution reactions has been utilized in the synthesis of novel polymers and coordination compounds. These materials exhibit promising applications in electronics, sensors, and energy storage devices.

In the field of pharmacology, 2,3-Dichloro-5-methylpyrazine has shown potential as a lead compound for drug discovery. Its structural features allow for the exploration of bioisosterism and molecular mimicry, which are critical in designing molecules with desired pharmacokinetic profiles. Recent research has focused on its ability to modulate enzyme activity and interact with biological targets, paving the way for its use in therapeutic applications.

The synthesis of 2,3-Dichloro-5-methylpyrazine involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the chlorination of pyrazine derivatives followed by selective substitution to introduce the methyl group. The optimization of these synthetic pathways has been a focus of recent studies, aiming to enhance yield and purity while minimizing environmental impact.

From an environmental perspective, understanding the fate and behavior of 2,3-Dichloro-5-methylpyrazine in natural systems is crucial. Research has been conducted to assess its biodegradation potential and toxicity profiles. These studies are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 2,3-Dichloro-5-methylpyrazine (CAS No: 32493-78-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.